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Compound Focus: Cefcapene Pivoxil Hydrochloride Hydrate

CAS No.: 147816-24-8

Cat. No.: S523075

Comparative Analysis: Cefcapene Pivoxil vs.
Cefditoren

The table below summarizes the key characteristics of cefcapene pivoxil and cefditoren based on the

available experimental and clinical data.

Characteristic Cefcapene Pivoxil (CFPN-PI) Cefditoren

General Oral 3rd-gen cephalosporin, prodrug  Oral 3rd-gen cephalosporin, prodrug

Classification [1] (pivoxil ester) [2]

Bioavailability Information not explicitly stated in Approximately 14% (absolute
search results bioavailability) [2]

| Key Pharmacokinetic (PK) Data | Single-dose study in healthy adults [1]: * Cmax: 1.04 mg/L (100mg) to
1.56 mg/L (200mg) « AUCIinf: 2.94 hmg/L (100mg) to 4.70 hmg/L. (200mg) * Tmax: ~1.5-2.0 hours
Urinary Excretion: 31.5% - 42.9% (unchanged) | Under fasting conditions [2]: * Cmax: 1.8 + 0.6 pg/mL
(200mg dose) * Tmax: 1.5 to 3 hours ¢ Elimination Half-life: ~1.5 hours * Renal Clearance: 4.1-5.6 L/h | |
Spectrum of Activity | Broad spectrum against Gram-positive and Gram-negative bacteria [1] | Broad

spectrum; strong activity against S. pneumoniae (including penicillin-resistant strains), H. influenzae, M.
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catarrhalis, and methicillin-susceptible S. aureus [2] | | Stability to B-lactamases | Information not available
in search results | Improved stability due to methoxyimino group [2] | | Protein Binding | Information not
available in search results | Averages 88% [2] | | Safety & Tolerability | Well-tolerated in single doses up to
200mg; no serious adverse events reported [1] | Generally well-tolerated; most common adverse events are
gastrointestinal (e.g., diarrhea, nausea) [2] | | Special Risk | Contains pivoxil group, risk of causing
hypocarnitinemia [3] [4] | Contains pivoxil group; contraindicated in patients with carnitine deficiency [2] | |
Clinical Applications | Used for respiratory tract infections [1] | Indicated for community-acquired
pneumonia, acute bacterial exacerbation of chronic bronchitis, pharyngitis, tonsillitis, and uncomplicated

skin infections [2] |

Detailed Experimental Data and Protocols

For researchers, the methodology from key studies provides a template for generating comparative data.

Pharmacokinetic Study Protocol for Cefcapene Pivoxil [1]

This study provides a model for generating comparative pharmacokinetic data.

¢ Study Design: An open-label, dose-escalation, parallel-group study.
¢ Subjects: 18 healthy Korean male volunteers divided into three dose groups (100 mg, 150 mg, and
200 mg).
e Drug Administration: A single oral dose of cefcapene pivoxil hydrochloride was administered.
e Sample Collection:
o Blood: Serial blood samples were collected up to 12 hours post-dosing.
o Urine: Urine samples were collected up to 24 hours post-dosing.
¢ Bioanalytical Method: Concentrations of the active metabolite, cefcapene, in plasma and urine were
measured using High-Performance Liquid Chromatography with Ultraviolet detection (HPLC-
uv).
o Data Analysis: Pharmacokinetic parameters (C~max~, T~max~, AUC, half-life, urinary excretion)
were calculated using non-compartmental analysis.

Antimicrobial Stewardship Context [3] [4]
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Recent research highlights a critical consideration for using these drugs: both cefcapene and cefditoren have
low oral bioavailability (14% for cefditoren [3] [4]) and contain a pivexil group, which is associated with a
risk of causing hypocarnitinemia (low blood carnitine levels) [3] [4]. For this reason, their use is being

actively reduced in some clinical settings in favor of other antibiotics to combat antimicrobial resistance [3]

[4].

Mechanism of Action and Study Workflow

The following diagrams illustrate the shared mechanism of third-generation cephalosporins and a generalized

workflow for the pharmacokinetic studies used to generate the comparative data.

Mechanism of 3rd-gen Cephalosporins
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PK Study Workflow for Oral Cephalosporins
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Limitations and Research Directions

The current information has some gaps that you may need to address for a fully comprehensive guide.

¢ Limited Direct Comparators: The available data allows for a robust comparison primarily between
cefcapene pivoxil and cefditoren. Data on other oral 3rd-gen cephalosporins (e.g., cefdinir, cefixime,
cefpodoxime) regarding their specific pharmacokinetic parameters and MIC90 values against a
standard panel of pathogens was not available in these results.

¢ Need for Broader Spectrum Data: A complete guide requires Minimum Inhibitory Concentration
(MIC) data for all drugs against a wide range of Gram-positive and Gram-negative organisms to
visually compare their spectra of activity.
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To further your research, I suggest:

¢ Searching for "cefdinir pharmacokinetics", "cefixime spectrum of activity", and "MIC90 oral
third-generation cephalosporins” to find head-to-head comparative studies.

e Consulting official prescribing information (package inserts) for each drug, which contain detailed
pharmacokinetic tables and in vitro susceptibility test information.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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